Cas no 52533-09-2 (1,3,4-Oxathiazol-2-one, 5-(4-methoxyphenyl)-)

• Product Name: 1,3,4-Oxathiazol-2-one, 5-(4-methoxyphenyl)-
• CAS No: 52533-09-2
• MF: C₉H₇NO₃S
• MW: 209.221781015396
• CID: 359401
• PubChem ID: 819456
• Update Time: 2025-04-19

1,3,4-Oxathiazol-2-one, 5-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxathiazol-2-one, 5-(4-methoxyphenyl)-
• 5-(4-methoxyphenyl)-1,3,4-oxathiazol-2-one
• 5-(4-methoxyphenyl)-2H-1,3,4-oxathiazol-2-one
• SSQZETVFNJLZAA-UHFFFAOYSA-N
• AJ-797/40757639
• SCHEMBL1425626
• 5-(4-Methoxyphenyl)-[1,3,4]oxathiazol-2-one
• 5-(4-methoxyphenyl)-[1,3,4]oxathiazolin-2-one
• 52533-09-2
• DTXSID10356085

• Inchi： 1S/C9H7NO3S/c1-12-7-4-2-6(3-5-7)8-10-14-9(11)13-8/h2-5H,1H3
• InChI Key： SSQZETVFNJLZAA-UHFFFAOYSA-N
• SMILES： S1C(=O)OC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 209.01471
• Monoisotopic Mass: 209.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 47.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles